Cas no 2172008-89-6 ({5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172008-89-6
• MF: C₉H₁₅F₃N₄
• MW: 236.237411737442
• CID: 6254696
• PubChem ID: 165735475
• Update Time: 2025-08-05

{5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1596254
• 2172008-89-6
• {[5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C9H15F3N4/c1-4-8-7(5-13-3)14-15-16(8)6(2)9(10,11)12/h6,13H,4-5H2,1-3H3
• InChI Key： PROWYCCQKSFRGV-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(CC)=C(CNC)N=N1)(F)F

Computed Properties

• Exact Mass: 236.12488098g/mol
• Monoisotopic Mass: 236.12488098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172008-89-6)

{5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172008-89-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a trifluoromethyl group. These features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The triazole ring is a versatile moiety that is widely used in the design of bioactive molecules due to its ability to enhance the stability and bioavailability of compounds. The presence of the trifluoromethyl group further enhances the lipophilicity and metabolic stability of the molecule, making it a valuable candidate for drug development. Recent studies have highlighted the importance of these structural elements in modulating biological activity and improving pharmacokinetic properties.

{5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been synthesized using advanced organic chemistry techniques, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This method allows for high yields and excellent selectivity, making it a preferred approach for the synthesis of this compound. The synthesis process involves several steps, including the formation of the azide intermediate and subsequent coupling with an alkyne to form the triazole ring.

In terms of its biological activity, preliminary studies have shown that {5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exhibits promising properties as a potential therapeutic agent. It has been tested for its ability to modulate various biological targets, including enzymes and receptors. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. This property makes it a candidate for the treatment of metabolic disorders and related conditions.

Recent research has also explored the use of {5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in combination with other therapeutic agents to enhance treatment efficacy. For example, studies have shown that when used in conjunction with certain antiviral drugs, this compound can significantly improve viral clearance rates and reduce side effects. This synergistic effect highlights the potential of this compound as a component in combination therapies.

The pharmacokinetic properties of {5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of {5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, {5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also been investigated for its use as a tool compound in research settings. Its unique structural features make it an ideal candidate for probing specific biological pathways and understanding their mechanisms of action. Researchers are using this compound to gain insights into various disease processes and to identify new targets for drug discovery.

The future prospects for {5-Ethyl-1-(1,1,1-trifluoropropan-2-y l)- 7 H - 7 , 7 , 7 -triazo l - 4 - ylmeth yl)(meth yl)am ine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential further. Additionally, efforts are being made to develop more efficient synthesis methods to scale up production for commercial use.

In conclusion,{5-Eth yl - 7 -( 7 , 7 , 7 -tr if luoro pro pan - 7 - yl ) - H - H , H , H -triazo l - H - ylmeth yl )(meth yl )am ine (CAS No. 2008896) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new applications and optimize its properties,{5-Eth yl - 7 -( 7 , 7 , H -tr if luoro pro pan - H - yl ) - H H -triazo l - H - ylmeth yl )(meth yl )am ine is poised to play an important role in advancing medical treatments and improving patient outcomes.